2-(2-chlorophenyl)sulfinyl-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-(2-chlorophenyl)sulfinyl-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C17H12Cl2N2O2S2/c18-12-7-5-11(6-8-12)14-9-24-17(20-14)21-16(22)10-25(23)15-4-2-1-3-13(15)19/h1-9H,10H2,(H,20,21,22)
• InChI Key: HKJREQSXCJMMBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)CC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C17H12Cl2N2O2S2
• Molecular Weight: 411.3 g/mol

Description

2-(2-chlorophenyl)sulfinyl-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide, also known as CPT-11, is an organosulfur compound that is used as an anticancer drug. CPT-11 is a prodrug, meaning that it is inactive until it is metabolized in the body. CPT-11 is converted to the active form, SN-38, which then works to inhibit the enzyme topoisomerase I. Topoisomerase I is an enzyme that helps to regulate DNA replication and repair. By blocking this enzyme, CPT-11 is able to prevent the growth of cancer cells.

Scientific Research Applications

Molecular Structure and Interactions

Research has focused on the crystallographic analysis of similar acetamide compounds, revealing intricate details about their molecular orientations and interactions. For example, studies have shown that these molecules can form specific patterns and chains through intermolecular interactions, highlighting the importance of structural analysis in understanding the physical properties of these compounds (Saravanan et al., 2016). This foundational knowledge aids in the rational design of compounds with desired physical and chemical properties.

Synthesis and Characterization

The synthesis and characterization of derivatives of similar compounds have been extensively studied, yielding multifunctional molecules with potential antibacterial and anti-enzymatic properties. These studies involve complex synthetic pathways and utilize various analytical techniques for structural elucidation, such as IR, EI-MS, 1H NMR, and 13C-NMR, to confirm the identity of the synthesized molecules (Nafeesa et al., 2017). Such research is crucial for developing new drugs and materials with specific biological or physical activities.

Pharmacological Evaluation

Compounds structurally related to "2-(2-chlorophenyl)sulfinyl-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide" have been evaluated for their pharmacological potential. For instance, derivatives have been tested for antibacterial activity, demonstrating moderate to good efficacy against various bacterial strains. These studies are vital for identifying new therapeutic agents in the fight against resistant bacterial infections (Desai et al., 2008).

Theoretical and Computational Studies

Theoretical investigations, including quantum mechanical studies and molecular docking, have explored the electronic properties and potential biological interactions of acetamide derivatives. These studies provide insights into the nonlinear optical properties and ligand-protein interactions, suggesting applications in photonic devices and as potential inhibitors for specific proteins (Mary et al., 2020).